Cas no 258279-32-2 (Pyridinium, 3-methyl-1-octyl-, iodide)

• Product Name: Pyridinium, 3-methyl-1-octyl-, iodide
• CAS No: 258279-32-2
• MF: C₁₄H₂₄IN
• MW: 333.251536369324
• CID: 1427789
• PubChem ID: 44298238
• Update Time: 2025-04-20

Pyridinium, 3-methyl-1-octyl-, iodide Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 3-methyl-1-octyl-, iodide
• 3-methyl-1-octylpyridin-1-ium,iodide
• SCHEMBL5884047
• CHEMBL55795
• 3-METHYL-1-OCTYLPYRIDIN-1-IUM IODIDE
• DTXSID70658214
• 258279-32-2

• Inchi： 1S/C14H24N.HI/c1-3-4-5-6-7-8-11-15-12-9-10-14(2)13-15;/h9-10,12-13H,3-8,11H2,1-2H3;1H/q+1;/p-1
• InChI Key： KMQXCRYVRPDQDR-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(C=CC=C(C)C=1)CCCCCCCC

Computed Properties

• Exact Mass: 333.09502
• Monoisotopic Mass: 333.09535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9Ų

Experimental Properties

• PSA: 3.88